Cas no 1935504-42-9 (1-3-(methylsulfanyl)phenylprop-2-en-1-one)

• Product Name: 1-3-(methylsulfanyl)phenylprop-2-en-1-one
• CAS No: 1935504-42-9
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 6231883
• PubChem ID: 131028824
• Update Time: 2025-06-13

1-3-(methylsulfanyl)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(methylsulfanyl)phenylprop-2-en-1-one
• 1-[3-(methylsulfanyl)phenyl]prop-2-en-1-one
• EN300-1854819
• 1935504-42-9

• Inchi： 1S/C10H10OS/c1-3-10(11)8-5-4-6-9(7-8)12-2/h3-7H,1H2,2H3
• InChI Key： BMFVIYCJGQTOSD-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C(C=C)=O)=C1

Computed Properties

• Exact Mass: 178.04523611g/mol
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-3-(methylsulfanyl)phenylprop-2-en-1-one

Introduction to 1-3-(Methylsulfanyl)phenylprop-2-en-1-one (CAS No. 1935504-42-9)

1-3-(Methylsulfanyl)phenylprop-2-en-1-one, also known by its CAS number 1935504-42-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of α,β-unsaturated ketones, which are known for their reactivity and diverse applications in chemical synthesis and pharmaceutical research.

The molecular structure of 1-3-(Methylsulfanyl)phenylprop-2-en-1-one consists of a phenyl ring substituted with a methylthio group at the 3-position, and an α,β-unsaturated ketone moiety. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it a valuable intermediate in the synthesis of more complex molecules. The α,β-unsaturated ketone functionality is particularly noteworthy due to its ability to undergo Michael addition reactions, which are widely used in the construction of carbon-carbon bonds in organic synthesis.

In recent years, the study of 1-3-(Methylsulfanyl)phenylprop-2-en-1-one has expanded beyond its role as a synthetic intermediate. Researchers have explored its potential biological activities, including its anti-inflammatory, antioxidant, and cytotoxic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 1-3-(Methylsulfanyl)phenylprop-2-en-1-one exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

Another area of interest is the antioxidant activity of 1-3-(Methylsulfanyl)phenylprop-2-en-1-one. A study published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound possesses potent antioxidant properties, as evidenced by its ability to scavenge free radicals and protect cells from oxidative stress. These antioxidant effects are attributed to the presence of the phenyl ring and the methylthio group, which can stabilize reactive oxygen species (ROS) through electron donation.

The cytotoxic properties of 1-3-(Methylsulfanyl)phenylprop-2-en-1-one have also been investigated. A research team from the University of California, Los Angeles (UCLA) reported in a 2022 study that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism underlying this cytotoxicity is believed to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage.

Beyond its biological activities, 1-3-(Methylsulfanyl)phenylprop-2-en-1-one has also been studied for its potential use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). A recent study published in the Journal of Materials Chemistry C in 2023 highlighted the use of 1-3-(Methylsulfanyl)phenylprop-2-en-1-one-based materials as efficient electron transport layers in OLED devices, demonstrating improved device performance and stability.

In conclusion, 1-3-(Methylsulfanyl)phenylprop-2-en-1-one (CAS No. 1935504-42-9) is a versatile compound with a wide range of applications in both chemical synthesis and biological research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and potential development into novel therapeutic agents or advanced materials. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.